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Compound of Interest

Compound Name: Pevikon

Cat. No.: B1216278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical composition of Pevikon C-

870, a commercial polymer. The information is presented to meet the needs of researchers and

scientists in understanding the fundamental properties of this material.

Core Chemical Composition
Pevikon C-870 is the trade name for a copolymer primarily composed of vinyl chloride and

vinyl acetate.[1] It is identified by the Chemical Abstracts Service (CAS) number 9003-22-9.[1]

This places it in the category of vinyl resins, a widely used class of thermoplastics.

The polymer chain consists of repeating monomer units of vinyl chloride and vinyl acetate,

arranged in a random sequence. The inclusion of vinyl acetate as a comonomer modifies the

properties of the polymer compared to a pure polyvinyl chloride (PVC) homopolymer, typically

increasing flexibility and improving solubility in certain solvents.

While a specific datasheet for Pevikon C-870 from the manufacturer, INOVYN, is not publicly

available, data for a representative vinyl chloride/vinyl acetate copolymer with the same CAS

number provides the following quantitative composition:
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Component Percentage by Weight

Vinyl Chloride ~88%

Vinyl Acetate ~12%

Note: This data is based on a technical datasheet for a generic vinyl chloride/vinyl acetate

copolymer with CAS number 9003-22-9 and should be considered representative of Pevikon
C-870.

The general chemical structure can be represented as a random copolymer of the two

monomer units.

Inapplicability of Biological Frameworks
It is crucial to note for the target audience that concepts such as signaling pathways and drug

development experimental protocols are not applicable to Pevikon C-870. This material is a

synthetic, inert polymer designed for material applications and does not possess biological

activity or interact with physiological signaling cascades.

Physicochemical Characterization and Analytical
Protocols
The characterization of Pevikon C-870 relies on standard analytical techniques for polymers to

determine its structure, composition, molecular weight, and thermal properties. The following

outlines typical experimental methodologies used for such materials.

Compositional Analysis
Protocol:

Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of functional

groups corresponding to both vinyl chloride (C-Cl stretching) and vinyl acetate (C=O and C-

O stretching). A thin film of the polymer is cast from a suitable solvent (e.g., tetrahydrofuran)

onto a salt plate (e.g., KBr) and the infrared spectrum is recorded.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to determine the precise ratio of the two monomer units in the copolymer chain. The

polymer is dissolved in a deuterated solvent (e.g., CDCl₃), and the spectrum is acquired. The

relative integrals of the proton or carbon signals unique to each monomer are used to

calculate the compositional ratio.

Molecular Weight Determination
Protocol:

Gel Permeation Chromatography (GPC): This is the standard method for determining the

molecular weight distribution (including number average molecular weight, Mn, weight

average molecular weight, Mw, and polydispersity index, PDI) of polymers. A solution of the

polymer in a suitable solvent (e.g., THF) is passed through a column packed with porous gel.

The elution time is inversely proportional to the hydrodynamic volume of the polymer chains,

allowing for the determination of the molecular weight distribution relative to known

standards (e.g., polystyrene).

Thermal Properties Analysis
Protocol:

Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg),

a key characteristic of amorphous polymers. A small sample of the polymer is heated at a

controlled rate in a DSC instrument, and the change in heat flow is measured. The Tg is

observed as a step change in the baseline of the thermogram.

Thermogravimetric Analysis (TGA): To assess the thermal stability and decomposition profile

of the polymer. A sample is heated in a controlled atmosphere (e.g., nitrogen or air), and its

weight loss is monitored as a function of temperature. This provides information on the onset

of degradation and the presence of any volatile components.

Visualizations
The following diagrams illustrate the conceptual structure of Pevikon C-870 and a typical

analytical workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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